Cas no 2229545-50-8 (ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229545-50-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6075678
• PubChem ID: 165683667
• Update Time: 2025-06-08

ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1785438
• 2229545-50-8

• Inchi： 1S/C12H15N3O2/c1-3-17-11(16)10-9(7-15(2)14-10)12(8-13)5-4-6-12/h7H,3-6H2,1-2H3
• InChI Key： FBUYQOQVHMNDOP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Additional information on ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229545-50-8)

Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS number 2229545-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of a cyanocyclobutyl side chain and a carboxylate ester group, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole core substituted with a methyl group at the 1-position and an ethyl ester at the 3-position. The 4-position is further modified with a 1-cyanocyclobutyl moiety, which introduces a high degree of steric hindrance and electronic complexity to the molecule. This structural arrangement not only influences its physical properties but also plays a crucial role in determining its biological interactions.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, in particular, have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer activities. The compound under discussion, Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate, represents an innovative approach to modulating biological pathways by leveraging the unique properties of its molecular structure.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling researchers to design derivatives with tailored biological activities. For instance, the cyano group can be reduced to an amine or converted into other functional groups, while the ester moiety can be hydrolyzed to release a free carboxylic acid. These transformations open up numerous possibilities for developing new therapeutic agents.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds with complex architectures often exhibit enhanced binding affinity and selectivity towards biological targets. Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate fits well within this paradigm, as its intricate structure provides multiple interaction points with potential therapeutic targets. This characteristic makes it an attractive candidate for further investigation in high-throughput screening campaigns and virtual ligand docking studies.

The synthesis of Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyanocyclobutyl group necessitates specialized reaction conditions to achieve regioselective substitution. Advances in synthetic methodologies have enabled researchers to access such complex molecules more efficiently, paving the way for rapid discovery and development.

In addition to its synthetic significance, Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in preliminary pharmacological evaluations. Early studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human diseases. These findings underscore the need for further investigation into its biological profile and potential therapeutic applications. Collaborative efforts between synthetic chemists and biochemists are essential to elucidate the mechanisms of action and optimize the pharmacological properties of this compound.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and cutting-edge research tools. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play critical roles in characterizing the structure and properties of complex organic compounds like Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate. These advancements have significantly accelerated the pace of drug discovery by enabling rapid identification and validation of promising candidates.

The future prospects for Ethyl 4-(1-cyanocyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate are bright, given its unique structural features and potential therapeutic applications. Continued research efforts are needed to fully explore its biological activities and develop effective drug candidates based on its scaffold. As our understanding of disease mechanisms evolves, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, Ethyl 4-(1-cyanocyclobutul)-1-methyl-1H-pyrazole-3-carboxylicarboxylate (CAS No.2229545-50-8) represents a significant advancement in pharmaceutical chemistry. Its intricate structure offers numerous opportunities for chemical modification and biological exploration, making it a valuable asset in drug discovery efforts. With ongoing research and technological innovations, this compound is poised to contribute to the development of novel therapeutic agents that address a wide range of human diseases.